Cas no 2172512-90-0 (6-(benzyloxy)carbonyl-7-methyl-6-azatricyclo3.2.1.0,2,4octane-3-carboxylic acid)

• Product Name: 6-(benzyloxy)carbonyl-7-methyl-6-azatricyclo3.2.1.0,2,4octane-3-carboxylic acid
• CAS No: 2172512-90-0
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 6097670
• PubChem ID: 165598894
• Update Time: 2025-07-17

6-(benzyloxy)carbonyl-7-methyl-6-azatricyclo3.2.1.0,2,4octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(benzyloxy)carbonyl-7-methyl-6-azatricyclo3.2.1.0,2,4octane-3-carboxylic acid
• EN300-1653459
• 6-[(benzyloxy)carbonyl]-7-methyl-6-azatricyclo[3.2.1.0,2,4]octane-3-carboxylic acid
• 2172512-90-0

• Inchi： 1S/C17H19NO4/c1-9-11-7-12(14-13(11)15(14)16(19)20)18(9)17(21)22-8-10-5-3-2-4-6-10/h2-6,9,11-15H,7-8H2,1H3,(H,19,20)
• InChI Key： VHRAOBSYRKUIQU-UHFFFAOYSA-N
• SMILES： OC(C1C2C3CC(C(C)N3C(=O)OCC3C=CC=CC=3)C21)=O

Computed Properties

• Exact Mass: 301.13140809g/mol
• Monoisotopic Mass: 301.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 6-(benzyloxy)carbonyl-7-methyl-6-azatricyclo3.2.1.0,2,4octane-3-carboxylic acid

Comprehensive Overview of 6-(benzyloxy)carbonyl-7-methyl-6-azatricyclo[3.2.1.0,2,4]octane-3-carboxylic acid (CAS No. 2172512-90-0)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 6-(benzyloxy)carbonyl-7-methyl-6-azatricyclo[3.2.1.0,2,4]octane-3-carboxylic acid (CAS No. 2172512-90-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to the class of tricyclic compounds, which are known for their complex ring systems and diverse biological activities. Researchers and industry professionals are increasingly exploring its synthesis, reactivity, and utility in drug discovery, making it a subject of interest in both academic and industrial settings.

The molecular structure of 6-(benzyloxy)carbonyl-7-methyl-6-azatricyclo[3.2.1.0,2,4]octane-3-carboxylic acid features a tricyclic core with a benzyloxycarbonyl protecting group and a carboxylic acid functionality. This combination of moieties makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules. The presence of the azatricyclo skeleton is noteworthy, as such frameworks are often found in bioactive compounds, including those with potential therapeutic effects. This has led to a surge in searches for "azatricyclic compounds in drug development" and "benzyloxycarbonyl protecting group applications," reflecting the growing curiosity around this molecule.

One of the key reasons for the popularity of CAS No. 2172512-90-0 is its relevance in peptide chemistry and medicinal chemistry. The benzyloxycarbonyl (Cbz) group is a classic protecting group for amines, widely used in peptide synthesis to prevent unwanted side reactions. As peptide-based therapeutics gain traction in treating diseases like diabetes and cancer, the demand for reliable protecting groups and intermediates like this compound has risen. Online queries such as "best protecting groups for amine synthesis" and "tricyclic intermediates in pharmaceuticals" highlight the practical concerns driving research in this area.

From a synthetic perspective, the preparation of 6-(benzyloxy)carbonyl-7-methyl-6-azatricyclo[3.2.1.0,2,4]octane-3-carboxylic acid involves multi-step organic transformations, often starting from simpler bicyclic or monocyclic precursors. The introduction of the methyl group at the 7-position and the carboxylic acid at the 3-position requires careful optimization to achieve high yields and purity. Recent advancements in green chemistry have also spurred interest in developing more sustainable synthetic routes for such compounds, aligning with the global push toward environmentally friendly practices. Searches like "green synthesis of tricyclic compounds" and "sustainable protecting group strategies" underscore this trend.

In addition to its synthetic utility, CAS No. 2172512-90-0 has potential applications in material science. The rigid tricyclic framework can impart stability and unique electronic properties to polymers or small-molecule materials. This has led to exploratory studies in areas such as organic electronics and catalysis, where structural complexity often translates to enhanced performance. Online discussions around "tricyclic compounds in materials science" and "azatricyclo derivatives for catalysis" reflect the interdisciplinary interest in this molecule.

As research into 6-(benzyloxy)carbonyl-7-methyl-6-azatricyclo[3.2.1.0,2,4]octane-3-carboxylic acid continues, its role in addressing contemporary challenges in chemistry and pharmacology becomes increasingly apparent. Whether as a building block for drug candidates, a subject of mechanistic studies, or a component in advanced materials, this compound exemplifies the intersection of innovation and practicality. For those tracking the latest developments, keywords like "emerging tricyclic intermediates" and "Cbz-group applications in 2024" offer valuable entry points into ongoing conversations.